Cas no 1188227-45-3 (2-Chloro-6-methoxy-4-nitrobenzothiazole)

2-Chloro-6-methoxy-4-nitrobenzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with chloro, methoxy, and nitro functional groups. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and dyes. The electron-withdrawing nitro group enhances electrophilic substitution potential, while the chloro and methoxy substituents offer sites for further functionalization. Its well-defined molecular architecture ensures consistent performance in coupling and cyclization reactions. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. High purity grades are available for research and industrial applications requiring precise chemical transformations.
2-Chloro-6-methoxy-4-nitrobenzothiazole structure
1188227-45-3 structure
Product Name:2-Chloro-6-methoxy-4-nitrobenzothiazole
CAS No:1188227-45-3
MF:C8H5ClN2O3S
MW:244.654899358749
CID:3155438
PubChem ID:123135027
Update Time:2025-10-30

2-Chloro-6-methoxy-4-nitrobenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-methoxy-4-nitrobenzothiazole
    • 1188227-45-3
    • 2-Chloro-6-methoxy-4-nitrobenzo[d]thiazole
    • Inchi: 1S/C8H5ClN2O3S/c1-14-4-2-5(11(12)13)7-6(3-4)15-8(9)10-7/h2-3H,1H3
    • InChI Key: LDOHNAPKEQDYNU-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C(=CC(=CC=2S1)OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 243.9709409Da
  • Monoisotopic Mass: 243.9709409Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 96.2Ų

2-Chloro-6-methoxy-4-nitrobenzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A059004439-5g
2-Chloro-6-methoxy-4-nitrobenzo[d]thiazole
1188227-45-3 95%
5g
$2653.20 2023-09-04
Alichem
A059004439-10g
2-Chloro-6-methoxy-4-nitrobenzo[d]thiazole
1188227-45-3 95%
10g
$3551.00 2023-09-04
Alichem
A059004439-25g
2-Chloro-6-methoxy-4-nitrobenzo[d]thiazole
1188227-45-3 95%
25g
$5628.00 2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1628154-1g
2-Chloro-6-methoxy-4-nitrobenzo[d]thiazole
1188227-45-3 98%
1g
¥9517.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1628154-5g
2-Chloro-6-methoxy-4-nitrobenzo[d]thiazole
1188227-45-3 98%
5g
¥30921.00 2024-08-09

Additional information on 2-Chloro-6-methoxy-4-nitrobenzothiazole

Professional Introduction to 2-Chloro-6-methoxy-4-nitrobenzothiazole (CAS No: 1188227-45-3)

2-Chloro-6-methoxy-4-nitrobenzothiazole, identified by its Chemical Abstracts Service (CAS) number 1188227-45-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole class, a structural motif widely recognized for its biological activity and utility in drug development. The presence of both chloro and nitro substituents, along with a methoxy group, contributes to its unique electronic and steric properties, making it a valuable scaffold for synthetic chemists and biologists alike.

The benzothiazole core is a fused ring system consisting of a benzene ring connected to a thiazole ring, which contains sulfur and nitrogen atoms. This structural feature imparts distinct chemical reactivity and biological interactions, making benzothiazole derivatives suitable for various therapeutic applications. Among these derivatives, 2-Chloro-6-methoxy-4-nitrobenzothiazole has been extensively studied for its potential pharmacological effects, particularly in the context of antimicrobial, anti-inflammatory, and anticancer therapies.

In recent years, the interest in 2-Chloro-6-methoxy-4-nitrobenzothiazole has been fueled by its role as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel compounds with enhanced biological activity. For instance, modifications at the chloro, methoxy, and nitro positions have been explored to optimize binding affinity to target enzymes and receptors. This approach aligns with the growing trend in drug discovery toward rational design based on structure-activity relationships (SAR).

One of the most compelling aspects of 2-Chloro-6-methoxy-4-nitrobenzothiazole is its versatility in chemical transformations. The nitro group can be reduced to an amine, while the chloro substituent can undergo nucleophilic substitution reactions, allowing for further derivatization. These reactivities have been exploited in the synthesis of biologically active molecules targeting various disease pathways. For example, recent studies have demonstrated its utility in generating derivatives with potent antitumor properties by incorporating additional functional groups that enhance interactions with specific protein targets.

The pharmaceutical industry has shown particular interest in 2-Chloro-6-methoxy-4-nitrobenzothiazole due to its potential as a lead compound for drug development. Its scaffold has been used as a starting point for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques have been employed to identify derivatives with desirable pharmacokinetic profiles and minimal toxicity. Such efforts are critical in accelerating the discovery of new therapeutic agents that meet stringent regulatory requirements.

Moreover, the synthesis of 2-Chloro-6-methoxy-4-nitrobenzothiazole itself presents an interesting challenge from a chemical perspective. The compound's synthesis typically involves multi-step organic reactions, including nitration, chlorination, and methylation processes. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These advancements underscore the importance of innovative synthetic strategies in facilitating access to complex heterocyclic compounds like benzothiazoles.

From a biological standpoint, 2-Chloro-6-methoxy-4-nitrobenzothiazole has demonstrated promising activity against several pathological conditions. Preclinical studies have highlighted its efficacy in inhibiting enzymes involved in inflammation and cancer progression. For instance, derivatives of this compound have shown inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, its ability to modulate transcription factors associated with cancer cell proliferation has made it a subject of intense investigation.

The integration of computational chemistry into the study of 2-Chloro-6-methoxy-4-nitrobenzothiazole has further enhanced our understanding of its behavior both in vitro and in vivo. Molecular modeling techniques have been used to predict binding modes with biological targets, providing insights into how structural modifications can improve potency and selectivity. These computational approaches complement experimental data and facilitate the design of next-generation analogs with optimized pharmacological properties.

In conclusion,2-Chloro-6-methoxy-4-nitrobenzothiazole (CAS No: 1188227-45-3) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. Its role as an intermediate in drug synthesis underscores its importance as a building block for novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies for this compound, it is poised to remain at the forefront of medicinal chemistry innovation.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD